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Compound Name: N,N-Dimethyloctanamide

Cat. No.: B075486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethyloctanamide (CAS No. 1118-92-9), also known as N,N-Dimethylcaprylamide, is a

versatile amide solvent with significant potential in industrial cleaning and degreasing

applications. Its chemical structure, featuring a polar amide head and a nonpolar octyl tail,

imparts a unique combination of properties, including excellent solvency for a wide range of

organic soils, emulsification capabilities, and a favorable environmental and safety profile

compared to some traditional solvents. This document provides detailed application notes and

experimental protocols for evaluating and utilizing N,N-Dimethyloctanamide in cleaning and

degreasing formulations.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of N,N-
Dimethyloctanamide is essential for its effective application.
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Property Value Reference

Molecular Formula C10H21NO [1][2]

Molecular Weight 171.28 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2][3]

Density 0.865 g/cm³ [2][3]

Boiling Point 233.6 °C at 760 mmHg [2][3]

Flash Point 87.7 °C [2][3]

Solubility
Soluble in organic solvents;

limited solubility in water
[4][5]

Key Performance Characteristics for Cleaning and
Degreasing
N,N-Dimethyloctanamide's efficacy as a cleaning and degreasing agent stems from several

key performance attributes. While specific quantitative data for N,N-Dimethyloctanamide is

not readily available in public literature, the following sections describe its expected

performance based on the properties of similar N,N-dialkylamides and provide protocols for its

evaluation.

Solvency Power
The ability of a solvent to dissolve contaminants is a critical measure of its cleaning

performance. This is often quantified using the Kauri-butanol (Kb) value. A higher Kb value

indicates stronger solvency.[6][7][8][9] While the exact Kb value for N,N-Dimethyloctanamide
is not documented in the searched literature, its structure suggests a moderate to high

solvency for hydrocarbon-based soils such as oils and greases.[4]

Surface Tension Reduction
Effective cleaning agents must be able to wet surfaces and penetrate into soil layers. This is

facilitated by a low surface tension. N,N-dialkylamides are known to reduce the surface tension
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of aqueous solutions, enhancing their cleaning and emulsifying properties. This allows for the

lifting and suspension of soils for easy removal.

Emulsification
N,N-Dimethyloctanamide can act as an emulsifier, facilitating the dispersion of oils and

greases in water-based cleaning formulations.[3] This property is particularly valuable in

creating stable cleaning solutions that can effectively remove and rinse away hydrophobic soils.

Experimental Protocols
To assist researchers in evaluating N,N-Dimethyloctanamide for specific cleaning and

degreasing applications, the following detailed experimental protocols are provided. These are

based on established industry standards.

Protocol 1: Determination of Solvency Power (Kauri-
Butanol Value)
This protocol is adapted from ASTM D1133.[6]

Objective: To determine the Kauri-butanol (Kb) value of N,N-Dimethyloctanamide as a

measure of its solvency power.

Materials:

N,N-Dimethyloctanamide

Standard Kauri-butanol solution (20g of kauri resin in 100mL of n-butanol)

Toluene (for standardization)

Burette (50 mL)

Erlenmeyer flask (250 mL)

Standard print paper (10-point font)

Procedure:
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Standardize the Kauri-butanol solution by titrating with toluene to a defined turbidity

endpoint. The volume of toluene required should be recorded.

Pipette 20 mL of the standardized Kauri-butanol solution into an Erlenmeyer flask.

Place the flask over the standard print paper.

Fill the burette with N,N-Dimethyloctanamide.

Slowly titrate the Kauri-butanol solution with N,N-Dimethyloctanamide while continuously

swirling the flask.

The endpoint is reached when the print becomes just blurred and illegible when viewed

through the solution.

Record the volume of N,N-Dimethyloctanamide used.

Calculate the Kb value using the formula provided in the ASTM D1133 standard, correcting

for the standardization with toluene.

Protocol 2: Evaluation of Cleaning Efficiency
(Gravimetric Soil Removal)
This protocol is a general method based on principles from ASTM G122 for evaluating cleaning

agent effectiveness.

Objective: To quantitatively determine the efficiency of N,N-Dimethyloctanamide in removing

a specific soil from a standardized substrate.

Materials:

N,N-Dimethyloctanamide-based cleaning formulation

Standardized test coupons (e.g., stainless steel, aluminum)

Target soil (e.g., lubricating grease, cutting oil)

Analytical balance (accurate to 0.1 mg)
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Beakers

Ultrasonic bath or mechanical shaker

Drying oven

Procedure:

Clean the test coupons thoroughly with a standard solvent (e.g., acetone) and dry them to a

constant weight. Record the initial clean weight (W1).

Apply a consistent and known amount of the target soil to each coupon.

Weigh the soiled coupons and record the initial soiled weight (W2). The weight of the soil is

Ws = W2 - W1.

Immerse the soiled coupons in the N,N-Dimethyloctanamide cleaning formulation in

separate beakers.

Agitate the beakers using an ultrasonic bath or mechanical shaker for a specified time and at

a controlled temperature.

Remove the coupons from the cleaning solution and rinse with deionized water.

Dry the cleaned coupons in an oven to a constant weight. Record the final cleaned weight

(W3).

The weight of the remaining soil is Wr = W3 - W1.

Calculate the cleaning efficiency (%) as follows: Cleaning Efficiency (%) = [(Ws - Wr) / Ws] *

100

Protocol 3: Surface Tension Measurement
Objective: To measure the surface tension of aqueous solutions of N,N-Dimethyloctanamide
to assess its wetting properties.

Materials:
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N,N-Dimethyloctanamide

Deionized water

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Glass beakers

Procedure:

Prepare a series of aqueous solutions of N,N-Dimethyloctanamide at different

concentrations.

Calibrate the tensiometer according to the manufacturer's instructions, typically using

deionized water.

Measure the surface tension of each solution at a controlled temperature (e.g., 25 °C).

Record the surface tension values in mN/m.

Plot the surface tension as a function of the logarithm of the concentration to determine the

critical micelle concentration (CMC), which is the point at which the surface tension plateaus.

Visualizations
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Evaluation Workflow

Prepare Standardized Soiled Substrates

Cleaning Process (Immersion/Agitation)

Prepare N,N-Dimethyloctanamide Formulation

Rinsing and Drying

Gravimetric Analysis (Weighing)

Calculate Cleaning Efficiency

Data Analysis and Comparison

Click to download full resolution via product page

Caption: Experimental workflow for evaluating cleaning efficiency.
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Caption: Relationship between structure, properties, and applications.
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Environmental and Safety Considerations
N,N-Dimethyloctanamide is reported to have low volatility, which can reduce worker exposure

to volatile organic compounds (VOCs).[2] However, it is also noted that it may not be readily

biodegradable, indicating a potential for environmental persistence.[10] The safety data sheet

for the similar N,N-Dimethyldecanamide indicates it can cause skin and serious eye irritation.

[11] Therefore, appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn when handling N,N-Dimethyloctanamide. Work should be conducted

in a well-ventilated area.[12] For disposal, the material may be removed to a licensed chemical

destruction plant or incinerated under controlled conditions.[12]

Conclusion
N,N-Dimethyloctanamide presents a promising alternative to traditional solvents in industrial

cleaning and degreasing applications due to its effective solvency, emulsification properties,

and lower volatility. The experimental protocols provided in this document offer a framework for

researchers and scientists to quantitatively assess its performance and optimize its use in

various formulations. Further research to determine specific performance metrics such as the

Kauri-butanol value and to fully characterize its environmental fate and toxicological profile is

encouraged to support its broader industrial adoption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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